Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate
Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
6240-74-0
VCID:
VC0188200
InChI:
InChI=1S/C23H28N2O6S2/c1-4-31-23(28)19-15(2)20(16(3)26)32-22(19)24-21(27)17-9-11-18(12-10-17)33(29,30)25-13-7-5-6-8-14-25/h9-12H,4-8,13-14H2,1-3H3,(H,24,27)
SMILES:
CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3
Molecular Formula:
C23H28N2O6S2
Molecular Weight:
492.6 g/mol
Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate
CAS No.: 6240-74-0
Main Products
VCID: VC0188200
Molecular Formula: C23H28N2O6S2
Molecular Weight: 492.6 g/mol
![Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate - 6240-74-0](/images/no_structure.jpg)
| CAS No. | 6240-74-0 |
|---|---|
| Product Name | Ethyl 5-acetyl-2-[4-(azepane-1-sulfonyl)benzamido]-4-methylthiophene-3-carboxylate |
| Molecular Formula | C23H28N2O6S2 |
| Molecular Weight | 492.6 g/mol |
| IUPAC Name | ethyl 5-acetyl-2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-4-methylthiophene-3-carboxylate |
| Standard InChI | InChI=1S/C23H28N2O6S2/c1-4-31-23(28)19-15(2)20(16(3)26)32-22(19)24-21(27)17-9-11-18(12-10-17)33(29,30)25-13-7-5-6-8-14-25/h9-12H,4-8,13-14H2,1-3H3,(H,24,27) |
| Standard InChIKey | YRJRFSOUOQKLLJ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3 |
| Canonical SMILES | CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCCC3 |
| PubChem Compound | 1042707 |
| Last Modified | Nov 11 2021 |
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